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Compound of Interest

Compound Name: 4-lodobenzoyl chloride

Cat. No.: B154574

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-lodobenzoyl chloride (CAS No.
1711-02-0), a valuable reagent in organic synthesis. This document details its chemical and
physical properties, spectroscopic data, synthesis, and key applications, with a focus on
providing practical information for laboratory use.

Core Properties and Data

4-lodobenzoyl chloride is a moisture-sensitive crystalline solid.[1] Its key physical and
chemical properties are summarized in the tables below for easy reference.

Table 1: Chemical Identification
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Identifier

Value

CAS Number

1711-02-0[1]

Molecular Formula

C7H4CIIO[1]

Molecular Weight 266.46 g/mol [1]
IUPAC Name 4-iodobenzoyl chloride[2]

p-lodobenzoyl chloride, Benzoyl chloride, 4-
Synonyms )

iodo-[2]
InChl Key NJAKCIUOTIPYED-UHFFFAQOYSA-N[1]
SMILES CIC(=O)clccc(l)ecl[1]

Table 2: Physical and Chemical Properties

Property Value

Light yellow to beige crystalline powder or
Appearance

chunks[1]
Melting Point 63-65 °C[1]
Boiling Point 120-121 °C at 1 mmHg[1]
Solubility Soluble in toluene and benzene
Sensitivity Moisture sensitive[1]

Spectroscopic Data

The structural identity of 4-lodobenzoyl chloride can be confirmed by various spectroscopic

techniques. The characteristic spectral data are presented below.

Table 3: *H NMR Spectral Data (CDCIs)
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Chemical Shift (ppm) Multiplicity Assighment
~8.05 Doublet Aromatic H (ortho to -COCI)
~7.51 Doublet Aromatic H (ortho to -I)

Table 4: 13C NMR Spectral Data

Chemical Shift (ppm) Assignment

~168 C=0 (Acid Chloride)
~138 Aromatic C-H
~132 Aromatic C-H
~131 Aromatic C-COCI
~101 Aromatic C-I

Table 5: FT-IR Spectral Data
Wavenumber (cm~—2) Assignment

~1770 C=0 Stretch (Acid Chloride)
~1580 C=C Stretch (Aromatic)

~1200 C-O Stretch

~830 C-H Bending (para-substituted)
~600-800 C-ClI Stretch

Synthesis and Reactivity

4-lodobenzoyl chloride is typically synthesized from 4-iodobenzoic acid. A common and
effective method involves the use of thionyl chloride (SOCI2), often with a catalytic amount of
N,N-dimethylformamide (DMF).
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Experimental Protocol: Synthesis of 4-lodobenzoyl
Chloride

This protocol describes a general laboratory procedure for the synthesis of 4-lodobenzoyl
chloride from 4-iodobenzoic acid.

Materials:

4-lodobenzoic acid

e Thionyl chloride (SOCI2)

e N,N-dimethylformamide (DMF) (catalytic amount)

¢ Anhydrous toluene (or other inert solvent)

e Round-bottom flask

o Reflux condenser with a drying tube

e Magnetic stirrer and stir bar

e Heating mantle

 Rotary evaporator

Procedure:

 In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser fitted
with a drying tube, add 4-iodobenzoic acid.

e Add an excess of thionyl chloride (typically 2-3 equivalents) and a catalytic amount of DMF.

¢ Heat the reaction mixture to reflux with stirring. The reaction progress can be monitored by
the cessation of gas (HCI and SO:z) evolution.

o After the reaction is complete (typically 1-3 hours), allow the mixture to cool to room
temperature.
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» Remove the excess thionyl chloride by distillation, preferably under reduced pressure using
a rotary evaporator.

e The crude 4-lodobenzoyl chloride can be purified by vacuum distillation.

The following diagram illustrates the workflow for the synthesis of 4-lodobenzoyl chloride.

.Al_lOdOben;OIC cId Heating . Cooling Removal of Excess SOClz Purification .
Thionyl Chloride (SOCIz) Reflux Reaction (Vacuum Distillation) 4-lodobenzoyl Chloride
DMF (cat.)

Click to download full resolution via product page
Synthesis of 4-lodobenzoyl Chloride Workflow

Applications in Organic Synthesis

4-lodobenzoyl chloride is a versatile building block in organic synthesis, primarily used as an
acylating agent to introduce the 4-iodobenzoyl group into various molecules. This moiety is
particularly useful for introducing an iodine atom, which can subsequently be used in cross-
coupling reactions (e.g., Suzuki, Heck, Sonogashira couplings) to form more complex
molecular architectures.

A key application is the synthesis of amides through reaction with primary or secondary
amines. This reaction is fundamental in the development of new pharmaceutical compounds.
For instance, it is used in the preparation of N-(1-benzylpyrrolidin-3-yl)aryloenzamides, which
have been investigated as potential human dopamine D4 antagonists.

Experimental Protocol: General Synthesis of 4-
lodobenzamides

This protocol outlines a general procedure for the acylation of a primary amine with 4-
lodobenzoyl chloride.

Materials:

e 4-lodobenzoyl chloride
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e Primary amine

o Triethylamine (or other non-nucleophilic base)

o Anhydrous dichloromethane (DCM) or other aprotic solvent
e Round-bottom flask

e Magnetic stirrer and stir bar

e Dropping funnel

e Ice bath

Procedure:

 In a round-bottom flask, dissolve the primary amine and triethylamine (1.1 equivalents) in
anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

e Cool the solution in an ice bath.

e Dissolve 4-lodobenzoyl chloride (1.0 equivalent) in anhydrous DCM and add it dropwise to
the cooled amine solution with vigorous stirring.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 1-2 hours, or until the reaction is complete as monitored by TLC.

e Quench the reaction by adding water.

o Separate the organic layer, wash with dilute acid (e.g., 1M HCI) to remove excess amine and
base, then with a saturated sodium bicarbonate solution, and finally with brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield the crude amide.

e The product can be further purified by recrystallization or column chromatography.
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The logical relationship for the synthesis of a 4-iodobenzamide is depicted in the following
diagram.

4-lodobenzoyl Chloride R eviation Reaction T U Elimination of HCI
. y! B "7z~ —Elmination o 4-lodobenzamide
. " (Base, Solvent) (e
Primary Amine | ML > T

Click to download full resolution via product page

General Amide Synthesis Pathway

Safety Information

4-lodobenzoyl chloride is a corrosive substance that reacts with moisture. It should be
handled with appropriate personal protective equipment (PPE), including gloves, safety
goggles, and a lab coat. All manipulations should be carried out in a well-ventilated fume hood.
It is classified as causing severe skin burns and eye damage.[1][2]

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a thorough safety assessment before conducting any laboratory work.
Always consult the relevant Safety Data Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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